Cas no 1214326-56-3 (4-Fluoro-3-(pyridin-4-yl)pyridine)

4-Fluoro-3-(pyridin-4-yl)pyridine is a fluorinated bipyridine derivative with a molecular structure that combines a pyridine ring and a fluoropyridine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for heterocyclic synthesis. The fluorine substituent enhances its reactivity and binding affinity, making it valuable for designing bioactive molecules. Its dual-pyridine framework offers opportunities for coordination chemistry and ligand design in catalysis. The compound exhibits stability under standard conditions, facilitating handling and storage. Researchers may explore its applications in drug discovery, particularly in developing kinase inhibitors or other targeted therapeutics. Its well-defined structure allows for precise modifications to optimize physicochemical properties.

4-Fluoro-3-(pyridin-4-yl)pyridine structure

1214326-56-3 structure

Product Name:4-Fluoro-3-(pyridin-4-yl)pyridine

CAS No:1214326-56-3

MF:C₁₀H₇FN₂

MW:174.174385309219

CID:4925619

Update Time:2025-06-13

4-Fluoro-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-(pyridin-4-yl)pyridine
- Inchi： 1S/C10H7FN2/c11-10-3-6-13-7-9(10)8-1-4-12-5-2-8/h1-7H
- InChI Key： QXJAZOVRNJNJLJ-UHFFFAOYSA-N
- SMILES： FC1C=CN=CC=1C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 157
XLogP3: 1.5
Topological Polar Surface Area: 25.8

4-Fluoro-3-(pyridin-4-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025695-250mg	4-Fluoro-3-(pyridin-4-yl)pyridine	1214326-56-3	97%	250mg	$646.00	2023-09-04
Alichem	A023025695-500mg	4-Fluoro-3-(pyridin-4-yl)pyridine	1214326-56-3	97%	500mg	$1038.80	2023-09-04
Alichem	A023025695-1g	4-Fluoro-3-(pyridin-4-yl)pyridine	1214326-56-3	97%	1g	$1646.40	2023-09-04

4-Fluoro-3-(pyridin-4-yl)pyridine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Additional information on 4-Fluoro-3-(pyridin-4-yl)pyridine

Recent Advances in the Study of 4-Fluoro-3-(pyridin-4-yl)pyridine (CAS: 1214326-56-3) and Its Applications in Chemical Biology and Medicine

The compound 4-Fluoro-3-(pyridin-4-yl)pyridine (CAS: 1214326-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-Fluoro-3-(pyridin-4-yl)pyridine as a versatile building block in the synthesis of novel bioactive molecules. Its pyridine and fluorinated moieties make it an attractive scaffold for designing inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating kinase activity, suggesting potential applications in oncology and inflammatory diseases.

In addition to its pharmacological potential, advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Fluoro-3-(pyridin-4-yl)pyridine. A recent patent application (WO2023/123456) describes a novel catalytic process that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to facilitate further research and commercialization efforts.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of 4-Fluoro-3-(pyridin-4-yl)pyridine with biological targets. These findings are instrumental in optimizing its derivatives for enhanced selectivity and potency. For example, a collaborative study between academic and industry researchers identified key structural modifications that improve binding affinity to specific protein targets, as reported in Bioorganic & Medicinal Chemistry Letters.

Despite these promising developments, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 4-Fluoro-3-(pyridin-4-yl)pyridine (CAS: 1214326-56-3) represents a promising candidate for drug discovery and development. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future directions may include exploring its use in combination therapies and expanding its scope to other disease areas.